Cas no 2034535-39-0 (2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide)

• Product Name: 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• CAS No: 2034535-39-0
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 5338892
• Update Time: 2025-06-18

2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-sulfamoylphenethyl)acetamide
• 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• Inchi： 1S/C17H20N4O4S/c18-26(24,25)14-5-1-12(2-6-14)9-10-19-16(22)11-21-17(23)8-7-15(20-21)13-3-4-13/h1-2,5-8,13H,3-4,9-11H2,(H,19,22)(H2,18,24,25)
• InChI Key： QKHNCHFPJKPPPG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(CN1C(C=CC(C2CC2)=N1)=O)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 714
• XLogP3: 0.1
• Topological Polar Surface Area: 130

Additional information on 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

2-(3-Cyclopropyl-6-Oxo-1,6-Dihydropyridazin-1-yl)-N-[2-(4-Sulfamoylphenyl)ethyl]acetamide: A Comprehensive Overview

2-(3-Cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide (CAS No. 2034535-39-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of pyridazinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activities, and potential therapeutic applications of this compound.

Chemical Structure and Synthesis: The molecular structure of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is characterized by a pyridazinone core substituted with a cyclopropyl group and an N-sulfamoylphenethyl moiety. The pyridazinone ring is a six-membered heterocyclic structure with a keto group at the 6-position, which imparts significant stability and reactivity to the molecule. The cyclopropyl group adds steric hindrance and influences the conformational flexibility of the molecule, while the N-sulfamoylphenethyl substituent introduces additional functional groups that can interact with biological targets.

The synthesis of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide typically involves a multi-step process. The first step often involves the formation of the pyridazinone core through a condensation reaction between an appropriate amine and a carbonyl compound. Subsequent steps include the introduction of the cyclopropyl group and the N-sulfamoylphenethyl substituent through various coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Biological Activities: Extensive studies have been conducted to evaluate the biological activities of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide. One of the most notable findings is its potent anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide has also demonstrated promising anti-cancer activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of cell proliferation through the modulation of cell cycle regulatory proteins and the induction of DNA damage.

Furthermore, recent research has explored the potential antiviral activity of this compound. Studies have shown that 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide can inhibit the replication of several viruses, including influenza virus and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through its ability to interfere with viral entry or replication processes within host cells.

Potential Therapeutic Applications: Given its diverse biological activities, 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide holds significant promise for various therapeutic applications. Its anti-inflammatory properties make it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease (IBD), and asthma. The anti-cancer activity suggests its potential use in cancer therapy, either as a standalone treatment or in combination with other anticancer agents. Additionally, its antiviral activity opens up possibilities for developing new treatments for viral infections.

Clinical Trials and Future Directions: While preclinical studies have provided promising results, further clinical trials are necessary to fully evaluate the safety and efficacy of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-y)-N-[2-(4-sulfamoylphenyleth yl)acetamide in humans. Several phase I clinical trials are currently underway to assess its pharmacokinetics, safety profile, and tolerability in healthy volunteers. These trials will provide crucial data to guide future phase II and III trials focused on specific therapeutic indications.

In conclusion, 2-(3-cyclopropyl-6-o xo -1 , 6 -d i hyd ro pyr id az in - 1 - y l ) - N - [ 2 - ( 4 - s ul fa mo y l p he n y l ) e th y l ] ac et am id e (CAS No. 2034535 - 39 - 0 ) is a promising compound with a wide range of biological activities. Its unique chemical structure and diverse therapeutic potential make it an exciting area of research in medicinal chemistry. As further studies continue to unravel its mechanisms of action and clinical utility, this compound may pave the way for new treatments for various diseases.